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Compound of Interest

Compound Name: Ethyl dichlorophosphite

Cat. No.: B073183 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of ethyl dichlorophosphite (CAS 1498-42-6),

a highly reactive organophosphorus compound, and its critical role as an intermediate in the

synthesis of a wide array of bioactive molecules. Its utility stems from the two reactive

phosphorus-chlorine bonds, which allow for sequential reactions with various nucleophiles to

build complex phosphorus-containing scaffolds. These scaffolds are integral to many

therapeutic agents, including antivirals, enzyme inhibitors, and pesticides.

Physicochemical Properties and Safety Data
Ethyl dichlorophosphite is a flammable and corrosive liquid that requires careful handling

under inert, anhydrous conditions.[1][2] Its key physical and chemical properties are

summarized below.

Table 1: Physicochemical Properties of Ethyl Dichlorophosphite
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Property Value Reference(s)

CAS Number 1498-42-6 [1]

Molecular Formula C₂H₅OPCl₂ [1]

Molecular Weight 146.94 g/mol [1]

Appearance Liquid [1]

Boiling Point 117-118 °C (lit.) [1][2]

Density 1.286 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.464 (lit.) [1]

Flash Point 4 °C (39.2 °F) - closed cup [1][2]

Storage Temperature 2-8°C [1]

Due to its hazardous nature, strict safety protocols must be followed. It is classified as a

flammable liquid and causes severe skin burns and eye damage.[1]

Table 2: Hazard and Safety Information for Ethyl Dichlorophosphite

Hazard Type GHS Classification
Precautionary
Codes

Reference(s)

Flammability Flammable Liquid 2 H225 [1]

Corrosivity Skin Corrosion 1B H314 [1]

Handling

P210, P280,

P303+P361+P353,

P305+P351+P338

[1][2]

Personal Protective

Equipment (PPE)

Faceshields, Goggles,

Chemical-resistant

Gloves, Respirator

with appropriate filter

(e.g., type ABEK)

[1][2]
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Core Reactivity: A Gateway to Organophosphorus
Compounds
The synthetic utility of ethyl dichlorophosphite lies in its electrophilic phosphorus center,

which readily reacts with a variety of nucleophiles such as alcohols, phenols, and amines.[3][4]

The two chlorine atoms act as excellent leaving groups, allowing for a stepwise or one-pot

synthesis of disubstituted phosphite derivatives. This sequential reactivity is fundamental to

creating asymmetrical phosphorus compounds, which are often required for targeted biological

activity.

Ethyl Dichlorophosphite
(C₂H₅OPCl₂)

Monosubstituted Intermediate
(C₂H₅OP(Cl)(Nu¹))

-HCl

First Nucleophile
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Second Nucleophile
(e.g., R³-OH, R³R⁴-NH)
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General reactivity of ethyl dichlorophosphite.

This core reactivity is the foundation for synthesizing several classes of important bioactive

molecules, including phosphonates, phosphoramidates, and nucleoside phosphites.[5][6]

Applications in Bioactive Molecule Synthesis
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Phosphorus-containing compounds are ubiquitous in biology, playing key roles in everything

from genetic material (DNA/RNA) to energy transfer (ATP).[7] Synthetic organophosphorus

molecules often function by mimicking these natural structures.[8] Ethyl dichlorophosphite
serves as a key starting material for building such mimics.

Synthesis of Phosphonate and Phosphite Prodrugs
Many antiviral drugs, such as nucleoside analogues, must be phosphorylated within the cell to

become active. Ethyl dichlorophosphite is a precursor for creating phosphonate and

phosphite prodrugs that can more easily enter cells before being converted to the active form.

[5]

Development of Enzyme Inhibitors
Phosphonates are stable analogues of phosphates and can act as potent competitive inhibitors

of enzymes that process phosphate-containing substrates.[8] This is a widely used strategy in

drug design. For example, phosphinanes and azaphosphinanes, synthesized from related

phosphorus intermediates, have been shown to be potent inhibitors of thrombin-activatable

fibrinolysis inhibitor (TAFIa), a target for treating ischemic stroke.[5]
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Phosphonates as competitive enzyme inhibitors.

Peptide and Agrochemical Synthesis
Ethyl dichlorophosphite has been used in the synthesis of modified peptide derivatives.[9]

Furthermore, related organophosphorus intermediates like ethyl dichlorophosphate are crucial

in the agrochemical sector for producing pesticides such as Ethoprophos.[10]

The general workflow for developing a bioactive molecule using ethyl dichlorophosphite
involves several key stages, from initial synthesis to biological evaluation.
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Workflow for bioactive molecule development.

Key Experimental Protocols
The following are generalized experimental procedures for the synthesis of derivatives from

ethyl dichlorophosphite.
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Disclaimer: These protocols are representative and must be adapted and optimized for specific

substrates and scales. All reactions should be performed by trained personnel in a well-

ventilated fume hood under an inert atmosphere (e.g., Argon or Nitrogen).

Protocol: Synthesis of an Asymmetrical Diaryl Ethyl
Phosphite
This protocol describes the sequential reaction of ethyl dichlorophosphite with two different

phenolic nucleophiles.

Reaction Setup:

To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer,

thermometer, and argon inlet, add the first phenol (1.0 eq.) and a non-nucleophilic base

such as triethylamine (TEA, 1.1 eq.) to anhydrous dichloromethane (DCM).

Cool the solution to -78 °C using a dry ice/acetone bath.

First Addition:

Slowly add ethyl dichlorophosphite (1.0 eq.) dropwise to the cooled solution, ensuring

the internal temperature does not rise significantly.

Stir the mixture at -78 °C for 15-30 minutes, then allow it to slowly warm to room

temperature and stir for 2-4 hours.[11]

The formation of the monosubstituted intermediate (ethyl aryl phosphorochloridite) can be

monitored by ³¹P NMR spectroscopy.

Second Addition:

In a separate flask, prepare a solution of the second phenol (1.0 eq.) and TEA (1.1 eq.) in

anhydrous DCM.

Cool the reaction mixture containing the intermediate back to -78 °C.

Add the solution of the second phenol dropwise.
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Allow the reaction to warm to room temperature and stir for 12-24 hours until completion,

monitoring by TLC or ³¹P NMR.[11]

Workup and Purification:

Filter the reaction mixture to remove the triethylammonium chloride salt.

Wash the filtrate with a saturated aqueous solution of NaHCO₃, followed by brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel.

Protocol: Synthesis of an Ethyl Phosphoramidite
This protocol details the reaction of ethyl dichlorophosphite with a primary or secondary

amine.

Reaction Setup:

To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the

desired amine (1.0 eq.) and triethylamine (1.1 eq.) to anhydrous DCM.

Cool the solution to -78 °C.

Addition of Phosphorylating Agent:

Slowly add a solution of the pre-formed monosubstituted intermediate (ethyl aryl

phosphorochloridite, from Protocol 4.1, Step 2) in DCM to the cooled amine solution.[11]

Stir the reaction at -78 °C for 10 minutes, then allow it to warm to room temperature and

stir for 12 hours.[11]

Workup and Purification:

Wash the reaction mixture with water and then brine.[11]
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Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in

vacuo.[11]

Purify the resulting phosphoramidite product using column chromatography.

Conclusion
Ethyl dichlorophosphite is a powerful and versatile reagent in synthetic organic chemistry. Its

well-defined reactivity provides a reliable platform for the construction of diverse phosphorus-

containing molecules. For researchers in drug discovery and development, mastering the

handling and application of this intermediate opens the door to novel phosphonate and

phosphite-based therapeutics, from next-generation antivirals to highly specific enzyme

inhibitors. As the demand for innovative bioactive compounds grows, the importance of

fundamental building blocks like ethyl dichlorophosphite will continue to be paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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